Cas no 87-02-5 (2-Amino-5-naphthol-7-sulfonic Acid)

2-Amino-5-naphthol-7-sulfonic Acid is a sulfonated naphthol derivative widely used as an intermediate in the synthesis of azo dyes and pigments. Its key advantages include a reactive amino group and a hydroxyl group, enabling versatile coupling reactions for producing high-value colorants. The sulfonic acid moiety enhances water solubility, facilitating applications in aqueous dye formulations. This compound exhibits good stability under standard conditions, ensuring consistent performance in industrial processes. Its structural properties allow for the development of dyes with strong chromophoric intensity and desirable fastness properties. The product is particularly valued in textile and specialty dye manufacturing for its efficiency in forming vivid, durable shades.
2-Amino-5-naphthol-7-sulfonic Acid structure
87-02-5 structure
Product name:2-Amino-5-naphthol-7-sulfonic Acid
CAS No:87-02-5
MF:C10H9NO4S
MW:239.247761487961
MDL:MFCD00149251
CID:34404
PubChem ID:87562015

2-Amino-5-naphthol-7-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-naphthol-7-sulfonic Acid
    • 7-amino-4-hydroxy-2-naphthalenesulfonic acid
    • Aminonaphthol Sulfonic Acid
    • J Acid
    • 6-Amino-1-naphthol-3-sulfonic Acid Hydrate
    • 6-Amino-1-naphthol-3-sulfonic acid
    • 7-Amino-4-hydroxy-2-naphthalenesulfonic Acid Hydrate
    • J Acid Hydrate
    • 7-Amino-4-hydroxy-2-naphthalene sulphonic acid
    • KYARBIJYVGJZLB-UHFFFAOYSA-N
    • 3-AMINO-8-HYDROXY-6-SULFONAPHTHALENE
    • H11790
    • 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-
    • AKOS015854951
    • Tox21_202232
    • NCGC00249193-01
    • HMS3085K07
    • I acid
    • 6-amino-3-sulfo-1-naphthol
    • 9A1IU1C93L
    • WLN: L66J BQ DSWQ HZ
    • A0370
    • 7-Amino-4-hydroxy-2-naphthalenesulfonic acid, technical, >=90% (T)
    • EINECS 201-718-9
    • Kyselina 6-amino-1-naftol-3-sulfonova
    • SMR001547516
    • 1-Hydroxy-6-amino-3-naphthalenesulfonic acid
    • BRN 2217192
    • 6-AMINO-1-HYDROXY-3-SULFONAPHTHALENE
    • CCRIS 8989
    • NSC31510
    • NSC8631
    • CHEBI:87316
    • Kyselina 6-amino-1-naftol-3-sulfonova [Czech]
    • 1-hydroxy-6-aminonaphthalene-3-sulphonic acid
    • Tox21_303310
    • 7-Amino-4-hydroxynaphthalene-2-sulphonic acid
    • CAS-87-02-5
    • UNII-9A1IU1C93L
    • cid_6868
    • 6-Amino-1-naphthol-3-sulfonic acid;2-Amino-5-naphthol-7-sulfonic acid; 7-Amino-4-hydroxy-2-naphthalene sulphonic acid
    • DTXCID206520
    • 1-HYDROXY-3-SULFO-6-AMINONAPHTHALENE
    • Aminonaphthol sulfonic acid J
    • AS-17223
    • 3-amino-6-sulfo-8-naphthol
    • 3-amino-8-naphthol-6-sulfonic acid
    • 2-AMINO-5-HYDROXY-7-NAPHTHALENESULFONIC ACID
    • FT-0611181
    • NCGC00257232-01
    • 1-NAPHTHOL-3-SULFONIC ACID, 6-AMINO-
    • Kyselina I
    • NSC-7556
    • Isogamma acid
    • 87-02-5
    • 6-AMINO-1-HYDROXY-3-NAPHTHALENESULFONIC ACID
    • LS-94893
    • NSC 31510
    • Q259271
    • NSC7556
    • Kyselina I [Czech]
    • 7-amino-4-hydroxy-2-naphthalenesulphonic acid
    • 7-Amino-4-hydroxy- 2-naphthalenesulfonic acid
    • BDBM50206424
    • 3-AMINO-8-HYDROXY-6-NAPHTHALENESULFONIC ACID
    • 7-amino-4-hydroxynaphthalene-2-sulfonic acid
    • CHEMBL220259
    • NCGC00259781-01
    • D00SSW
    • J-Saure
    • NSC-31510
    • Kyselina 2-amino-5-naftol-7-sulfonova
    • PD183075
    • DTXSID7026520
    • Kyselina 2-amino-5-naftol-7-sulfonova [Czech]
    • 6-amino-1-hydroxynaphthalene-3-sulfonic acid
    • 2-amino-5-hydroxynaphthalene-7-sulfonic acid
    • MLS002638012
    • EC 201-718-9
    • CS-0187248
    • 7-amino-4-hydroxynaphthalene-2-sulfonicacid
    • W-104047
    • 7-amino-4-hydroxy-naphthalene-2-sulfonic acid
    • 7-amino-4-hydroxynaphthalen-2-sulfonsyre
    • A915651
    • SCHEMBL154124
    • NSC-8631
    • 1-Naphthol-3-sulfonic acid, 6-amino- (6CI)
    • 7-Amino-4-hydroxy-2-naphthalenesulfonic acid (ACI)
    • NSC 7556
    • NSC 8631
    • DB-056966
    • NS00007596
    • MDL: MFCD00149251
    • Inchi: 1S/C10H9NO4S/c11-7-1-2-9-6(3-7)4-8(5-10(9)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
    • InChI Key: KYARBIJYVGJZLB-UHFFFAOYSA-N
    • SMILES: O=S(C1C=C2C(C=CC(=C2)N)=C(O)C=1)(O)=O

Computed Properties

  • Exact Mass: 239.02500
  • Monoisotopic Mass: 239.025228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 101
  • Tautomer Count: 19

Experimental Properties

  • Color/Form: White needle like crystals.
  • Density: 1.4338 (rough estimate)
  • Melting Point: >330°C
  • Boiling Point:
  • Refractive Index: 1.6500 (estimate)
  • PSA: 109.00000
  • LogP: 3.03630
  • Solubility: It is poorly soluble in cold water, slightly soluble in hot water, almost insoluble in ethanol, and soluble in alkaline solutions such as soda and caustic soda.

2-Amino-5-naphthol-7-sulfonic Acid Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H320-H341
  • Warning Statement: P201-P202-P264-P280-P305+P351+P338+P337+P313-P308+P313-P405-P501
  • Hazardous Material transportation number:UN 2585 8/PG 3
  • WGK Germany:1
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S36/37/39
  • FLUKA BRAND F CODES:21
  • RTECS:QK1295500
  • Hazardous Material Identification: C
  • HazardClass:8
  • Safety Term:8
  • Storage Condition:Store at room temperature
  • Packing Group:III
  • Risk Phrases:R34
  • PackingGroup:III

2-Amino-5-naphthol-7-sulfonic Acid Customs Data

  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-5-naphthol-7-sulfonic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151598-500g
2-Amino-5-naphthol-7-sulfonic Acid
87-02-5 >95.0%(HPLC)
500g
¥2126.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151598-25g
2-Amino-5-naphthol-7-sulfonic Acid
87-02-5 >95.0%(HPLC)
25g
¥179.90 2023-09-04
Chemenu
CM140096-1000g
7-amino-4-hydroxynaphthalene-2-sulfonic acid
87-02-5 95%
1000g
$334 2021-08-05
abcr
AB136406-25 g
6-Amino-1-naphthol-3-sulfonic acid hydrate, 95%; .
87-02-5 95%
25 g
€47.50 2023-07-20
abcr
AB136406-500 g
6-Amino-1-naphthol-3-sulfonic acid hydrate, 95%; .
87-02-5 95%
500 g
€241.00 2023-07-20
eNovation Chemicals LLC
D759329-100g
7-Amino-4-hydroxynaphthalene-2-sulfonic acid
87-02-5 95.0%
100g
$105 2024-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A834717-500g
6-Amino-1-naphthol-3-sulfonic Acid Hydrate
87-02-5 ≥90%
500g
2,151.00 2021-05-17
abcr
AB136406-500g
6-Amino-1-naphthol-3-sulfonic acid hydrate, 95%; .
87-02-5 95%
500g
€208.80 2025-02-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
08800-100G
2-Amino-5-naphthol-7-sulfonic Acid
87-02-5 ≥90%
100G
¥699.59 2022-02-23
TRC
A618693-50000mg
2-Amino-5-naphthol-7-sulfonic Acid
87-02-5
50g
$ 127.00 2023-04-19

2-Amino-5-naphthol-7-sulfonic Acid Production Method

Synthetic Routes 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 -
Reference
Arylene azo 1,5-dihydroxy naphthalene-formaldehyde oligomeric dyes
Patel, H. S.; et al, International Journal of Polymeric Materials, 2001, 49(4), 457-465

Synthetic Routes 2

Reaction Conditions
1.1 Reagents: Potassium carbonate
2.1 Reagents: Sodium hydroxide Solvents: Water
2.2 -
Reference
Arylene azo 1,5-dihydroxy naphthalene-formaldehyde oligomeric dyes
Patel, H. S.; et al, International Journal of Polymeric Materials, 2001, 49(4), 457-465

2-Amino-5-naphthol-7-sulfonic Acid Raw materials

2-Amino-5-naphthol-7-sulfonic Acid Preparation Products

Additional information on 2-Amino-5-naphthol-7-sulfonic Acid

Introduction to 2-Amino-5-naphthol-7-sulfonic Acid (CAS No. 87-02-5)

2-Amino-5-naphthol-7-sulfonic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 87-02-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic sulfonate derivative exhibits a unique structural framework, making it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula, C10H7NO4S, underscores its complex composition, which includes both aromatic and functionalized sulfur-containing groups.

The sulfonic acid moiety in 2-Amino-5-naphthol-7-sulfonic Acid contributes to its solubility in polar solvents, a property that is highly advantageous for pharmaceutical applications where solubility is often a critical factor in drug formulation. Additionally, the presence of both amino and hydroxyl groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. These characteristics have positioned this compound as a key building block in medicinal chemistry.

In recent years, 2-Amino-5-naphthol-7-sulfonic Acid has been extensively studied for its potential applications in drug development. One of the most promising areas of research involves its use as a precursor in the synthesis of anticancer agents. The naphthol scaffold is known to exhibit cytotoxic properties, and modifications at the 2-amino and 7-sulfonic positions can enhance these effects while minimizing side reactions. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit the growth of certain cancer cell lines by interfering with critical metabolic pathways.

The sulfonate group also plays a pivotal role in modulating the pharmacokinetic properties of drugs derived from 2-Amino-5-naphthol-7-sulfonic Acid. Sulfonamides are well-documented for their ability to improve drug bioavailability and tissue penetration. This has led to investigations into using this compound as a scaffold for developing novel antibiotics and antiviral agents. Researchers have reported that sulfonamide derivatives derived from 2-Amino-5-naphthol-7-sulfonic Acid exhibit potent activity against resistant bacterial strains, offering a promising alternative to conventional antibiotics.

Another emerging field where 2-Amino-5-naphthol-7-sulfonic Acid has shown promise is in the development of imaging agents for diagnostic purposes. The aromatic structure of this compound allows for easy conjugation with radioactive isotopes or fluorescent dyes, making it an excellent candidate for positron emission tomography (PET) and magnetic resonance imaging (MRI) contrast agents. Preliminary studies have indicated that naphthol-based imaging agents can accurately detect tumors and other pathological conditions, potentially revolutionizing early disease detection.

The synthetic pathways for 2-Amino-5-naphthol-7-sulfonic Acid are also of great interest to researchers. Traditional methods often involve multi-step processes that can be inefficient and produce significant waste. However, advancements in green chemistry have led to the development of more sustainable synthetic routes. For example, catalytic methods using transition metals have been explored to streamline the synthesis while reducing environmental impact. These innovations not only improve the accessibility of 87-02-5 but also align with global efforts to promote sustainable chemical practices.

The role of computational chemistry in optimizing derivatives of 2-Amino-5-naphthol-7-sulfonic Acid cannot be overstated. Molecular modeling techniques allow researchers to predict the biological activity of potential derivatives before they are synthesized, significantly reducing the time and cost associated with drug development. By leveraging computational tools, scientists can identify optimal modifications at the 2-amino and 7-sulfonic positions to enhance potency and selectivity. This approach has already led to several high-throughput screening programs aimed at discovering novel bioactive compounds based on this scaffold.

In conclusion, 2-Amino-5-naphthol-7-sulfonic Acid (CAS No. 87-02-5) is a multifaceted compound with broad applications in pharmaceutical research and biotechnology. Its unique structural features make it an ideal candidate for synthesizing anticancer agents, antibiotics, antiviral drugs, and diagnostic imaging agents. Ongoing research continues to uncover new possibilities for this compound, driven by advancements in synthetic chemistry, green chemistry practices, and computational modeling. As our understanding of its potential expands, so too does its importance in addressing global health challenges.

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